Cas no 59646-16-1 (6,7-Dihydro-5H-pyrrolo1,2-Aimidazole)

• Product Name: 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole
• CAS No: 59646-16-1
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD11870771
• CID: 365911
• PubChem ID: 10441661
• Update Time: 2025-09-18

6,7-Dihydro-5H-pyrrolo1,2-Aimidazole Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole
• 5H-Pyrrolo[1,2-a]imidazole,6,7-dihydro-
• 6,7-DIHYDRO-5H-CYCLOPENTA[F][1,3]BENZODIOXOL-6-AMINE
• 5,6,7-Trihydroimidazo<1,2-a>pyrrole
• 6,7-dihydro-5H-pyrrolo<1,2-a>imidazole
• AKOS015905422
• CS-16547
• MFCD11870771
• Y10189
• Z1255492142
• CS-0100195
• 59646-16-1
• 5H,6H,7H-pyrrolo[1,2-a]imidazole
• SCHEMBL712267
• 4,5,6,7-tetrahydro-pyrrolo[1,2-a]imidazole
• EN300-114752
• SY040307
• FT-0646368
• AMY42071
• A8374
• DTXSID30439869
• CHEMBL3304093
• STL557382
• BBL103572
• DB-072668
• 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole

• MDL： MFCD11870771
• Inchi： 1S/C6H8N2/c1-2-6-7-3-5-8(6)4-1/h3,5H,1-2,4H2
• InChI Key： ZWETXQBHVRWLPW-UHFFFAOYSA-N
• SMILES： N12C=CN=C1CCC2

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72-73.5 ºC
• Boiling Point: 260.8±9.0 ºC (760 Torr),
• Flash Point: 111.5±18.7 ºC,
• Refractive Index: 1.657
• Solubility: Slightly soluble (6.7 g/l) (25 º C),
• PSA: 17.82000
• LogP: 0.82930